Cas no 1154940-71-2 (1-(3,4,5-TRIMETHOXYPHENYL)ETHANE-1,2-DIAMINE)

1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diamine is a specialized organic compound featuring a trimethoxyphenyl core linked to an ethane-1,2-diamine moiety. This structure imparts unique reactivity, making it valuable as a versatile intermediate in pharmaceutical and fine chemical synthesis. The presence of multiple methoxy groups enhances electron density, facilitating selective functionalization, while the diamine group offers chelating potential for metal coordination or further derivatization. Its well-defined aromatic and aliphatic components make it suitable for applications in ligand design, heterocycle formation, and bioactive molecule development. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its use in research and industrial processes requiring precise molecular scaffolds.

1-(3,4,5-TRIMETHOXYPHENYL)ETHANE-1,2-DIAMINE structure

1154940-71-2 structure

Product Name:1-(3,4,5-TRIMETHOXYPHENYL)ETHANE-1,2-DIAMINE

CAS No:1154940-71-2

MF:C₁₁H₁₈N₂O₃

MW:226.272222995758

CID:5596636

PubChem ID:43519553

Update Time:2026-03-11

1-(3,4,5-TRIMETHOXYPHENYL)ETHANE-1,2-DIAMINE Chemical and Physical Properties

Names and Identifiers

- 1-(3,4,5-TRIMETHOXYPHENYL)ETHANE-1,2-DIAMINE
- 1154940-71-2
- N13816
- Inchi： 1S/C11H18N2O3/c1-14-9-4-7(8(13)6-12)5-10(15-2)11(9)16-3/h4-5,8H,6,12-13H2,1-3H3
- InChI Key： QCMLMROPOBTUCF-UHFFFAOYSA-N
- SMILES： C(C1=CC(OC)=C(OC)C(OC)=C1)(N)CN

Computed Properties

Exact Mass: 226.13174244g/mol
Monoisotopic Mass: 226.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 79.7Å²

1-(3,4,5-TRIMETHOXYPHENYL)ETHANE-1,2-DIAMINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A805901-1g	1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diamine	1154940-71-2	95%	1g	$474.0	2024-04-26

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Additional information on 1-(3,4,5-TRIMETHOXYPHENYL)ETHANE-1,2-DIAMINE

1-(3,4,5-TRIMETHOXYPHENYL)ETHANE-1,2-DIAMINE

The compound 1-(3,4,5-trimethoxyphenyl)ethane-1,2-diamine (CAS No. 1154940-71-2) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trimethoxyphenyl group with a diamine functional group. The presence of the trimethoxyphenyl moiety imparts specific electronic and steric properties to the molecule, making it highly versatile in chemical reactions and applications.

Recent studies have highlighted the potential of 1-(3,4,5-trimethoxyphenyl)ethane-1,2-diamine in the synthesis of advanced materials. For instance, researchers have utilized this compound as a precursor for the preparation of metal-organic frameworks (MOFs) and coordination polymers. The diamine functionality serves as an excellent ligand for metal ions, enabling the formation of stable and porous structures with applications in gas storage and catalysis. Moreover, the trimethoxyphenyl group enhances the thermal stability and mechanical robustness of these materials.

In the field of medicinal chemistry, 1-(3,4,5-trimethoxyphenyl)ethane-1,2-diamine has been explored as a building block for drug delivery systems. Its ability to form hydrogen bonds with biological molecules makes it a promising candidate for designing bioactive compounds. Recent research has demonstrated its potential in targeting specific proteins involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's unique structure allows for selective binding to these proteins without affecting other cellular components.

The synthesis of 1-(3,4,5-trimethoxyphenyl)ethane-1,2-diamine involves a multi-step process that combines aromatic substitution reactions with amine functionalization techniques. A key step in its synthesis is the nucleophilic aromatic substitution (SNAr) reaction on the trimethoxybenzene ring. This reaction requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of this compound.

From an environmental perspective, 1-(3,4,5-trimethoxyphenyl)ethane-1,2-diamine exhibits low toxicity and biodegradability under controlled conditions. This makes it suitable for use in green chemistry applications where sustainability is a priority. Its ability to participate in reversible chemical reactions further enhances its utility in dynamic covalent chemistry and stimuli-responsive materials.

In summary, 1-(3,4,5-trimethoxyphenyl)ethane-1,2-diamine (CAS No. 1154940-71-2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in material science and medicinal chemistry while maintaining environmental compatibility. As research continues to uncover new potential uses for this compound